3-(4-Bromophenyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine

• IUPAC Name: 3-(4-bromophenyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine
• InChI: InChI=1S/C13H13BrN2/c14-11-6-4-10(5-7-11)12-9-15-13-3-1-2-8-16(12)13/h4-7,9H,1-3,8H2
• InChI Key: HCJNLAMCRCKSSQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=NC=C2C3=CC=C(C=C3)Br)C1
• Molecular Formula: C13H13BrN2
• Molecular Weight: 277.16 g/mol

Description

“3-(4-Bromophenyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine” is a chemical compound that is related to the imidazo[1,2-a]pyridine class. Imidazo[1,2-a]pyridine is an important fused bicyclic 5–6 heterocycle recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry.

Synthesis Analysis

The synthesis of related compounds involves reactions of 4-bromo acetophenone and vetraldehyde (3,4-dimethoxy benzaldehyde) in ethanol and sodium hydroxide solution to afford the corresponding chalcone. This chalcone is then treated with 2-cyanothioacetamide to afford the corresponding pyridinethione, which is used as a precursor to synthesize the targeted thienopyridine derivatives.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of related compounds include the Claisen-Schmidt condensation, reactions with 2-cyanothioacetamide, and reactions with 2-chloro-N-arylacetamide derivatives, α-haloketones, methyl iodide or chloroacetonitrile.

Safety and Hazards

The safety data sheet for a related compound, 3-(4-Bromophenyl)propionic acid, indicates that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.